Cas no 2138188-49-3 (1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile)

• Product Name: 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile
• CAS No: 2138188-49-3
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• CID: 5995580
• PubChem ID: 165489164
• Update Time: 2025-10-31

1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-765910
• 2138188-49-3
• 1-{[cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile
• 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile

• Inchi： 1S/C13H22N2O2S/c1-15(11-6-4-3-5-7-11)10-13(9-14)8-12(13)18(2,16)17/h11-12H,3-8,10H2,1-2H3
• InChI Key： FVMNNEVSZJVRIJ-UHFFFAOYSA-N
• SMILES： S(C)(C1CC1(C#N)CN(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile

Introduction to 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile (CAS No. 2138188-49-3)

1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2138188-49-3, features a unique structural framework that combines a cyclopropane ring with functional groups that make it a promising candidate for further chemical and biological investigation. The presence of both a nitrile group and a methanesulfonyl group in its molecular structure suggests potential applications in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and ability to introduce conformational constraints into molecules. This structural motif has been widely explored in medicinal chemistry due to its potential to enhance binding affinity and metabolic stability. The incorporation of a cyclohexyl(methyl)amino substituent further diversifies the chemical space, providing opportunities for selective interactions with biological targets. This combination of structural elements makes 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile an intriguing compound for researchers seeking to develop innovative pharmacological solutions.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease-related pathways. The unique chemical properties of 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile position it as a valuable scaffold for designing molecules with potential therapeutic efficacy. For instance, the nitrile group can serve as a bioisostere for carboxylic acids, allowing for the exploration of new binding modes with proteins. Additionally, the methanesulfonyl group can enhance solubility and improve pharmacokinetic profiles, making this compound a attractive candidate for further optimization.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural features of 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile align well with these trends, offering a platform for the development of next-generation drugs. Researchers have been particularly interested in exploring its potential as an inhibitor of enzymes involved in cancer progression, where its ability to modulate protein-protein interactions could lead to significant therapeutic benefits.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework efficiently. The use of these methodologies not only enhances the scalability of production but also allows for the introduction of additional functional groups or modifications to tailor the properties of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile and its potential biological targets. These studies have provided insights into binding affinities, enzyme inhibition constants, and other key pharmacokinetic parameters. By leveraging computational tools, researchers can predict the behavior of this compound within biological systems, guiding the design of more effective derivatives.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The versatility of 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile underscores its importance as a building block in synthetic chemistry.

In conclusion, 1-{[Cyclohexyl(methyl)amino]methyl}-2-methanesulfonylcyclopropane-1-carbonitrile (CAS No. 2138188-49-3) is a multifaceted compound with significant potential in pharmaceutical research and drug discovery. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an exciting candidate for further exploration. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.